(2Z)-2-(4-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate

• Molecular Formula: C23H18O5S
• Molecular Weight: 406.5 g/mol
• IUPAC Name: [(2Z)-2-[(4-methylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C23H18O5S/c1-15-3-7-17(8-4-15)13-22-23(24)20-12-9-18(14-21(20)27-22)28-29(25,26)19-10-5-16(2)6-11-19/h3-14H,1-2H3/b22-13-
• InChI Key: NJWZMKOORXPVBI-XKZIYDEJSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)C
• Canonical SMILES: CC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)C

Description

This compound belongs to the benzofuran-derived sulfonate ester family, characterized by a (2Z)-configured benzylidene substituent at the C2 position and a 4-methylbenzenesulfonate (tosyl) group at the C6 position. The 4-methylbenzylidene group enhances lipophilicity, while the tosyl group contributes to steric bulk and stability.

Preparation Methods

Rhodium-Catalyzed Carboamidation

Rhodium complexes enable stereocontrolled [3+2] cycloadditions between aryl alkenes and dioxazolones. For example, Hong et al. demonstrated that aryl-joined alkenes (e.g., 4-methylstyrene derivatives) react with dioxazolones under Rh catalysis to form Z-configured benzylidene-dihydrobenzofurans. The mechanism involves:

• C–H Activation : Rh(I) coordinates to the alkene, facilitating oxidative addition.

• Migratory Insertion : The dioxazolone inserts into the Rh–C bond, forming a metallocycle.

• Reductive Elimination : Stereoselective elimination yields the dihydrobenzofuran with >98% enantiomeric excess.

This method is ideal for introducing the 4-methylbenzylidene group while preserving the Z-configuration.

Dirhodium-Catalyzed C–H Insertion

Buckley et al. reported dirhodium carboxylate catalysts for intramolecular C–H insertions of aryldiazoacetates. For instance, 4-methylbenzyl-substituted diazoacetates undergo insertion into the α-C(sp³)–H bond of ethers, forming 2,3-dihydrobenzofurans with >91:9 trans diastereoselectivity. The reaction proceeds via a rhodium-bound carbene intermediate, ensuring precise stereochemical outcomes.

Sulfonylation of the Benzofuran Hydroxyl Group

The 6-position hydroxyl group on the dihydrobenzofuran core must be converted to a tosyl ester. Two predominant methods are employed:

Classical Tosylation with Tosyl Chloride

The hydroxyl group reacts with tosyl chloride (TsCl) in the presence of a base (e.g., pyridine or triethylamine):

$$\text{Ar–OH} + \text{TsCl} \xrightarrow{\text{Base}} \text{Ar–OTs} + \text{HCl}$$

This method is straightforward but requires anhydrous conditions and low temperatures to minimize side reactions.

Denitrogenative Photocatalytic Sulfonylation

A modern approach involves tosylhydrazones as sulfonyl precursors. The RSC protocol outlines:

• Tosylhydrazone Formation : 6-Hydroxy-dihydrobenzofuran reacts with 4-methylbenzenesulfonohydrazide in methanol to form the hydrazone.

• Photocatalytic Denitrogenation : Under blue LED light (456 nm) with a photocatalyst (e.g., Ru(bpy)₃²⁺) and K₂HPO₄ base, the hydrazone undergoes denitrogenation to yield the tosyl ester.

This method avoids harsh conditions and improves functional group tolerance.

Stereochemical Control in Benzylidene Formation

The Z-configuration of the 4-methylbenzylidene group is critical. Key strategies include:

Chiral Ligand-Mediated Catalysis

Chiral Rh catalysts, such as those with binaphthyl ligands, induce enantioselective cyclization. For example, Sinha et al. achieved Z-selectivity via steric hindrance from bulky ligands during migratory insertion.

Thermodynamic Control

Heating the reaction mixture promotes isomerization to the thermodynamically favored Z-isomer. Solvent polarity (e.g., DMF vs. toluene) further modulates equilibrium.

Experimental Optimization and Scalability

Gram-Scale Synthesis

Bi et al. demonstrated scalability using Rh-catalyzed cyclization, producing 10 g of dihydrobenzofuran with 78% yield. Subsequent tosylation under photocatalytic conditions achieved 85% conversion.

Reaction Conditions

Parameter	Optimal Value	Source
Catalyst	Rh(cod)₂OTf (5 mol%)
Solvent	Dichloroethane
Temperature	80°C
Photocatalyst	Ru(bpy)₃Cl₂ (2 mol%)
Light Source	456 nm LED

Challenges and Mitigation Strategies

Tosyl Group Hydrolysis

The tosyl ester is prone to hydrolysis under acidic or basic conditions. Use of anhydrous solvents and inert atmospheres (Ar/N₂) minimizes degradation.

Byproduct Formation

Dirhodium catalysts may generate diazo byproducts. Adding Cu(OAc)₂ as a scavenger improves yield .

Chemical Reactions Analysis

Types of Reactions

(2Z)-2-(4-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to convert the benzylidene group to a benzyl group.

Substitution: The benzenesulfonate ester group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions, often under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes.

Scientific Research Applications

Chemistry

In chemistry, (2Z)-2-(4-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate is used as a building block for the synthesis of more complex molecules

Biology and Medicine

In biology and medicine, this compound may be studied for its potential biological activity. Compounds with similar structures have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. Research may focus on understanding the compound’s interactions with biological targets and its potential therapeutic applications.

Industry

In industry, (2Z)-2-(4-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate may be used in the development of new materials or as a precursor for the synthesis of specialty chemicals. Its unique chemical properties make it suitable for various industrial applications, including the production of polymers and coatings.

Mechanism of Action

The mechanism of action of (2Z)-2-(4-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate depends on its specific application. In biological systems, the compound may interact with enzymes or receptors, modulating their activity. The benzofuran ring and benzylidene group may play a role in binding to molecular targets, while the benzenesulfonate ester may influence the compound’s solubility and bioavailability.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Benzylidene Substituent	Ester/Sulfonate Group	Molecular Formula	Molecular Weight (g/mol)	Key Features	Source
Target Compound	4-methylphenyl	4-methylbenzenesulfonate	Likely C23H20O5S*	~408.5*	High lipophilicity; electron-donating substituents	—
">(2Z)-2-(2,4-Dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate	2,4-dimethoxyphenyl	methanesulfonate	C18H16O7S	376.38	Increased polarity due to methoxy groups; smaller sulfonate
">methyl 2-[[(2Z)-2-[(4-tert-butylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate	4-tert-butylphenyl	methyl acetate	C22H22O5	366.4	Bulky tert-butyl group; ester instead of sulfonate
">(2Z)-2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzenesulfonate	2,3-dimethoxyphenyl	4-chlorobenzenesulfonate	C23H17ClO7S	472.9	Electron-withdrawing Cl; ortho-methoxy substitution
">(2Z)-2-(2,4-dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 5-methoxy-2-phenylbenzofuran-3-carboxylate	2,4-dimethoxyphenyl	benzofuran carboxylate	C34H26O9	602.58	Extended aromatic system; high molecular weight

*Estimated based on structural similarity to analogs.

Substituent Effects on Electronic and Steric Properties

• 2,4-dimethoxyphenyl (): Methoxy groups at ortho/para positions introduce strong electron-donating effects and hydrogen-bonding capacity, improving solubility in polar solvents . 4-tert-butylphenyl (): Steric hindrance from tert-butyl may reduce intermolecular interactions, favoring crystalline packing .

• Ester/Sulfonate Groups :

  • 4-methylbenzenesulfonate (Target) : Tosyl groups improve thermal stability and are common in prodrug designs due to slow hydrolysis.
  • Methanesulfonate () : Smaller and more polar than tosyl, leading to higher aqueous solubility .
  • 4-chlorobenzenesulfonate () : Chlorine’s electron-withdrawing effect increases acidity of the sulfonate, enhancing electrophilicity .
  • Benzofuran carboxylate () : Extended conjugation may enable π-π stacking interactions, relevant in materials science or as enzyme inhibitors .

Biological Activity

The compound (2Z)-2-(4-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate is a complex organic molecule characterized by a unique structural framework that includes a benzofuran core, a ketone functional group, and a sulfonate ester. These features suggest potential for diverse biological activities, although specific studies on this compound remain limited. This article reviews the available literature on its biological activity, potential mechanisms of action, and related compounds.

Structural Characteristics

The molecular formula of the compound is $C_{23}H_{18}O_{6}S$, with a molecular weight of approximately 422.45 g/mol. The structure is notable for the presence of both the benzofuran and sulfonate moieties, which may influence its pharmacological properties.

Property	Value
Molecular Formula	$C_{23}H_{18}O_{6}S$
Molecular Weight	422.45 g/mol
IUPAC Name	(2Z)-2-(4-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate

Biological Activity Predictions

While direct studies on the biological activity of this specific compound are scarce, predictions can be made based on its structural similarities to other compounds:

• Antioxidant Activity : Compounds with benzofuran structures often exhibit antioxidant properties due to their ability to scavenge free radicals.
• Antimicrobial Properties : The sulfonate group may enhance interactions with microbial targets, suggesting potential antibacterial or antifungal activities.
• Anti-inflammatory Effects : Similar compounds have shown promise in modulating inflammatory pathways, which could also apply here.

Computer-aided predictions using tools such as PASS (Prediction of Activity Spectra for Substances) suggest that this compound may exhibit various pharmacological effects based on its structure.

The exact mechanism of action for (2Z)-2-(4-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate remains to be elucidated. However, potential interactions could include:

• Enzyme Inhibition : The sulfonate group may interact with active sites of enzymes involved in inflammatory processes or microbial metabolism.
• Receptor Modulation : The compound might interact with various receptors (e.g., estrogen receptors), influencing signaling pathways related to cell growth and apoptosis.

Case Studies and Related Research

Research on structurally similar compounds provides insights into potential biological activities:

• Benzofuran Derivatives : Studies have shown that benzofuran derivatives possess significant antioxidant and anti-inflammatory properties. For instance, certain benzofuran compounds have been demonstrated to inhibit pro-inflammatory cytokines in vitro.
• Sulfonamide Compounds : Sulfonamide derivatives are well-known for their antibacterial properties. Their mechanism typically involves inhibition of bacterial folic acid synthesis, which could be relevant for understanding the activity of sulfonate-containing compounds like this one.
• Synergistic Effects : Investigations into combinations of benzofuran and sulfonamide derivatives indicate potential synergistic effects that enhance overall biological activity .

Comparative Analysis with Similar Compounds

A comparison with similar compounds can elucidate unique aspects of (2Z)-2-(4-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate:

Compound Name	Structural Features	Biological Activity
Benzofuran	Basic benzofuran skeleton	Antioxidant, anti-inflammatory
Sulfonamide Derivatives	Contains sulfonamide group	Antibacterial
4-Methoxybenzaldehyde	Aromatic aldehyde	Antimicrobial
(2Z)-2-(4-methylbenzylidene)-3-oxo-benzofuran	Benzofuran + ketone + sulfonate	Potentially unique pharmacological profile